7-(1-azocanylacetyl)-2,7-diazaspiro[4.5]decane dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-(1-azocanylacetyl)-2,7-diazaspiro[4.5]decane dihydrochloride, also known as AZD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Mechanism of Action
The exact mechanism of action of 7-(1-azocanylacetyl)-2,7-diazaspiro[4.5]decane dihydrochloride is not fully understood, but it is believed to act on the GABAergic system in the brain. Specifically, it is thought to enhance the activity of GABA, an inhibitory neurotransmitter, leading to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increasing GABA levels in the brain, reducing anxiety and stress, and improving cognitive function. It has also been shown to have anticonvulsant effects, making it a potential treatment for epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of using 7-(1-azocanylacetyl)-2,7-diazaspiro[4.5]decane dihydrochloride in lab experiments is its ability to selectively target the GABAergic system, making it a useful tool for studying the role of GABA in various biological processes. However, one limitation is that its effects may be dose-dependent, making it difficult to interpret results if dosages are not carefully controlled.
Future Directions
There are several potential future directions for research on 7-(1-azocanylacetyl)-2,7-diazaspiro[4.5]decane dihydrochloride. One area of interest is its potential use as a treatment for neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and to investigate its potential use in other areas, such as pain management.
Synthesis Methods
7-(1-azocanylacetyl)-2,7-diazaspiro[4.5]decane dihydrochloride can be synthesized using a multi-step process involving the reaction of various chemical compounds. The first step involves the reaction of 1,4-diazabicyclo[2.2.2]octane with 4-chloro-2-methylbutyryl chloride to form 1-(4-chloro-2-methylbutyryl)-1,4-diazabicyclo[2.2.2]octane. This intermediate compound is then reacted with 1-azacycloheptan-2-one to form this compound.
Scientific Research Applications
7-(1-azocanylacetyl)-2,7-diazaspiro[4.5]decane dihydrochloride has been studied extensively for its potential applications in various areas of scientific research, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit a range of biological activities, including anticonvulsant, anxiolytic, and antidepressant effects. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.
properties
IUPAC Name |
2-(azocan-1-yl)-1-(2,7-diazaspiro[4.5]decan-7-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H31N3O/c21-16(13-19-10-4-2-1-3-5-11-19)20-12-6-7-17(15-20)8-9-18-14-17/h18H,1-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGSWAPPNSVWDDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CCC1)CC(=O)N2CCCC3(C2)CCNC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H31N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.